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Compound of Interest

Compound Name: MES sodium salt

cat. No.: B011074

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers, scientists, and drug development professionals encountering issues with MES (2-
(N-morpholino)ethanesulfonic acid) buffer solutions, particularly discoloration.

Frequently Asked Questions (FAQSs)

Q1: What is MES buffer and what is it used for?

MES is a zwitterionic buffer developed by Good and his colleagues.[1] It is commonly used in
biochemistry and molecular biology to maintain a stable pH in the range of 5.5 to 6.7.[2][3] Its
desirable properties include high water solubility, minimal binding to metal ions, and low UV
absorbance, making it suitable for various applications such as enzyme assays, protein
purification, electrophoresis, and cell culture.[2][3][4]

Q2: My MES buffer solution has turned yellow. What is the cause?

A yellow discoloration in MES buffer solutions is a common observation and can be attributed
to several factors:

e Aging: Over time, MES buffer solutions can degrade, leading to the formation of a yellow-
colored substance.[5]

» Exposure to Heat: High temperatures, such as those from autoclaving, can cause the buffer
to turn yellow immediately.[5][6] Heating MES buffer at 75°C for a short period can also
induce a yellow color.[7]
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o Exposure to Light: Prolonged exposure to light can also contribute to the yellowing of MES
buffer solutions over time.[8][9]

While the exact identity of the yellow degradation product is not clearly defined in the literature,
it is a known phenomenon associated with the buffer's stability.[5][6]

Q3: Does the yellow color affect the performance of my MES buffer?

The yellowing of an MES buffer solution does not necessarily indicate a change in its pH.[5][6]
Some sources suggest that a slight coloration over time may not affect the quality or
performance of the buffer in certain applications.[9][10] However, for sensitive experiments, it is
generally recommended to use a fresh, colorless solution to ensure reproducibility and avoid
potential interference from the unknown degradation products.[5]

Q4: How should | properly prepare and store my MES buffer solution to prevent it from turning
yellow?

To maintain the stability and prevent discoloration of your MES buffer solution, follow these best
practices:

e Preparation:
o Use high-purity MES powder and deionized water.[8]

o Filter-sterilize the solution using a 0.22 um filter instead of autoclaving.[2][6] Autoclaving is
not recommended as it can cause degradation.[2][5]

e Storage:
o Store the solution at 2-8°C.[2][6][8]

o Protect the solution from light by storing it in a dark or opaque bottle, or by wrapping the
container in aluminum foil.[5][8]

o Ensure the container is well-sealed to prevent contamination.[8]

The shelf life of a properly stored MES buffer solution can be several months.[2][3][6]
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Troubleshooting Guide: My MES Buffer is Yellow

This guide will help you determine the cause of your yellow MES buffer and the appropriate

course of action.

isual : | Initial

Observation

Potential Cause

Recommended Action

Faint Yellow Color

Aging, minor light exposure

Check the pH of the buffer. If it
is within the expected range,
you may consider using it for
non-critical applications.
However, for sensitive assays,
preparing a fresh solution is

recommended.

Bright Yellow Color

Significant degradation due to

age, heat, or light exposure

Discard the buffer and prepare

a fresh solution.

Precipitate or Cloudiness

Contamination or precipitation

of salts

Discard the buffer and prepare
a fresh solution, ensuring all
components are fully

dissolved.

Troubleshooting Workflow

The following diagram outlines the decision-making process when you encounter a yellow MES

buffer solution.
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Troubleshooting Yellow MES Buffer

Observation

MES Buffer is Yellow

Assessment
v v v
. How was it stored? How was it prepared?
?
How old is the buffer® (Light/Temp Exposure) (Autoclaved?)
Action

pH is out of range

Pl ) @1 or in doubt

Use for non-critical Discard and prepare

applications fresh buffer

Prevention

Follow Best Practices:
- Store at 2-8°C

- Protect from light
- Filter-sterilize (do not autoclave)

Click to download full resolution via product page

Troubleshooting workflow for yellow MES bulffer.
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Experimental Protocols

Protocol 1: Preparation of a 0.5 M MES Stock Solution (pH 6.0)
Materials:

e MES Free Acid powder (MW: 195.24 g/mol )

» High-purity deionized water (dH20)

e 10 N NaOH solution

o Calibrated pH meter

 Stir plate and stir bar

e Graduated cylinders and beakers

e 0.22 um sterile filter unit

 Sterile storage bottle (amber or wrapped in foil)

Procedure:

In a beaker, dissolve 97.62 g of MES free acid in 800 mL of dH20.

o Place the beaker on a stir plate and stir until the powder is completely dissolved. The initial
pH of the solution will be around 3.2.[6]

o Slowly add 10 N NaOH while monitoring the pH with a calibrated pH meter. Continue adding
NaOH until the pH reaches 6.0.

o Transfer the solution to a 1 L graduated cylinder and add dHz20 to bring the final volume to 1
L.

 Filter-sterilize the solution using a 0.22 um filter unit into a sterile storage bottle.

o Label the bottle with the solution name, concentration, pH, and date of preparation.
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» Store the bottle at 2-8°C, protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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